Cas no 3788-45-2 (2-[2,6-bis(methylsulfanyl)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol)

2-[2,6-bis(methylsulfanyl)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol structure
3788-45-2 structure
Product Name:2-[2,6-bis(methylsulfanyl)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
CAS No:3788-45-2
MF:C12H16N4O4S2
MW:344.409839630127
CID:922749
PubChem ID:346911
Update Time:2025-04-19

2-[2,6-bis(methylsulfanyl)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol Chemical and Physical Properties

Names and Identifiers

    • 2-[2,6-bis(methylsulfanyl)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
    • 9H-purine, 2,6-bis(methylthio)-9-pentofuranosyl-
    • NSC-405276
    • 3788-45-2
    • DTXSID00323948
    • NSC405276
    • Inchi: 1S/C12H16N4O4S2/c1-21-10-6-9(14-12(15-10)22-2)16(4-13-6)11-8(19)7(18)5(3-17)20-11/h4-5,7-8,11,17-19H,3H2,1-2H3
    • InChI Key: FTGZLZPNEHEUMH-UHFFFAOYSA-N
    • SMILES: S(C)C1C2=C(N=C(N=1)SC)N(C=N2)C1C(C(C(CO)O1)O)O

Computed Properties

  • Exact Mass: 344.06148
  • Monoisotopic Mass: 344.06129735g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 164Ų

Experimental Properties

  • PSA: 113.52
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